Cas no 1007460-61-8 (2-(trimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1007460-61-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 4558928
• Update Time: 2025-08-03

2-(trimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid
• 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanoic acid
• 2-(1,3,5-trimethylpyrazol-4-yl)propanoic acid
• Z969559850

• Inchi： 1S/C9H14N2O2/c1-5(9(12)13)8-6(2)10-11(4)7(8)3/h5H,1-4H3,(H,12,13)
• InChI Key： UBOCNRCAXLMAIU-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 182.105528g/mol
• Monoisotopic Mass: 182.105528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.22g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid

Professional Introduction to 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1007460-61-8)

2-(trimethyl-1H-pyrazol-4-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1007460-61-8, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid incorporates a pyrazole ring substituted with a trimethyl group at the 1-position and an acylated propyl side chain, which contributes to its unique chemical properties and reactivity.

The pyrazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide spectrum of biological functions, including anti-inflammatory, antimicrobial, and anticancer activities. The introduction of the trimethyl group at the 1-position of the pyrazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The propanoic acid moiety at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of pyrazole derivatives in drug design. Studies have demonstrated that modifications at the pyrazol-4-yl position can significantly influence binding affinity and selectivity towards target enzymes and receptors. For instance, computational studies on 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid have revealed its potential as a scaffold for inhibiting kinases involved in cancer progression. The trimethyl substitution at the 1-position has been shown to improve interactions with hydrophobic pockets in protein targets, enhancing overall potency.

In vitro investigations have begun to explore the pharmacological properties of 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid. Initial studies suggest that this compound exhibits moderate inhibitory activity against certain kinases, with IC50 values in the low micromolar range. Additionally, preliminary toxicity assays have shown acceptable safety margins, making it a promising candidate for further preclinical development. The compound's ability to cross cell membranes due to its lipophilic nature further supports its potential as an oral therapeutic agent.

The synthesis of 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid involves multi-step organic transformations, starting from commercially available pyrazole derivatives. The introduction of the trimethyl group typically employs Grignard reagents or organolithium compounds in conjunction with methyl iodide or dimethyl sulfate. Subsequent acylation of the propyl side chain is achieved using carboxylic acid chlorides or anhydrides in the presence of a Lewis acid catalyst. Recent methodological improvements have focused on optimizing reaction conditions to enhance yield and purity while minimizing side reactions.

The biological activity of 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid has been linked to its interaction with specific biological pathways. For example, studies suggest that this compound may modulate inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes or by interacting with peroxisome proliferator-activated receptors (PPARs). Such interactions are relevant in developing treatments for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data indicate that this compound may exhibit antioxidant properties, contributing to its potential use in neuroprotective therapies.

Advances in high-throughput screening (HTS) technologies have accelerated the discovery of novel bioactive compounds like 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid. HTS allows for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify lead candidates for further optimization. The integration of HTS with structure-based drug design has been particularly effective in identifying potent and selective inhibitors based on pyrazole scaffolds. This approach has led to several clinical candidates derived from similar structural motifs.

The role of 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid in combinatorial therapy is also an area of growing interest. Researchers are exploring its potential synergistic effects when combined with other drugs targeting different pathways. For instance, combining this compound with chemotherapeutic agents or immunomodulators could enhance treatment outcomes in cancer patients. Such combinatorial approaches are expected to improve therapeutic efficacy while reducing side effects associated with single-agent treatments.

The future prospects for 2-(trimethyl-1H-pyrazol-4-yl)propanoic acid include further optimization through structure-based drug design and preclinical testing. Researchers are focusing on improving pharmacokinetic properties such as solubility and bioavailability while maintaining or enhancing biological activity. Additionally, efforts are underway to develop novel synthetic routes that are more efficient and environmentally sustainable. These advancements will be crucial in transitioning from laboratory-scale synthesis to industrial production for potential clinical use.

In conclusion, 2-(trimethyl-1H-pyrazol-4-ylopropanoic acid (CAS No. 1007460-61-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with emerging data on its biological activity and synthetic feasibility, make it an attractive candidate for further development. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this are likely to play a crucial role in addressing unmet medical needs across various diseases.